Cas no 1806922-52-0 (4-Chloro-6-(difluoromethyl)-2-fluoro-3-iodopyridine)

• Product Name: 4-Chloro-6-(difluoromethyl)-2-fluoro-3-iodopyridine
• CAS No: 1806922-52-0
• MF: C₆H₂ClF₃IN
• MW: 307.43946313858
• CID: 4869167
• Update Time: 2025-10-24

4-Chloro-6-(difluoromethyl)-2-fluoro-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(difluoromethyl)-2-fluoro-3-iodopyridine

• Inchi： 1S/C6H2ClF3IN/c7-2-1-3(5(8)9)12-6(10)4(2)11/h1,5H
• SMILES： IC1=C(N=C(C(F)F)C=C1Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-6-(difluoromethyl)-2-fluoro-3-iodopyridine

Recent Advances in the Study of 4-Chloro-6-(difluoromethyl)-2-fluoro-3-iodopyridine (CAS: 1806922-52-0)

The compound 4-Chloro-6-(difluoromethyl)-2-fluoro-3-iodopyridine (CAS: 1806922-52-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogen-rich pyridine derivative exhibits unique chemical properties that make it a valuable intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key building block for the synthesis of potent EGFR inhibitors. The researchers utilized the iodine moiety at the 3-position for efficient palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the pyridine core. The difluoromethyl group at the 6-position was found to significantly enhance metabolic stability of the resulting drug candidates, addressing a common challenge in kinase inhibitor development.

In the field of agrochemical research, 4-Chloro-6-(difluoromethyl)-2-fluoro-3-iodopyridine has shown promise as a precursor for novel fungicides. A recent patent application (WO2023056789) describes its transformation into compounds with exceptional activity against phytopathogenic fungi, particularly those affecting cereal crops. The presence of multiple halogen atoms contributes to both the biological activity and the photostability of these derivatives.

From a synthetic chemistry perspective, researchers have developed innovative methods for the large-scale production of this compound. A 2024 publication in Organic Process Research & Development reports a continuous-flow process that achieves 85% yield while minimizing the formation of polyhalogenated byproducts. This advancement addresses previous challenges in the industrial-scale synthesis of this valuable intermediate.

The safety profile and environmental impact of 4-Chloro-6-(difluoromethyl)-2-fluoro-3-iodopyridine have also been subjects of recent investigation. Ecotoxicological studies suggest that while the compound shows moderate persistence in soil, it undergoes rapid degradation in aqueous environments under sunlight exposure. These findings support its responsible use in pharmaceutical and agrochemical applications.

Looking forward, the unique structural features of this pyridine derivative continue to inspire novel applications. Current research explores its potential in materials science, particularly in the development of organic semiconductors and liquid crystal materials. The combination of halogen atoms and the difluoromethyl group creates interesting electronic properties that may find applications beyond traditional medicinal chemistry.